5-ethoxy-6-ethyl-1-methyl-3-(4-nitrobenzyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-ethoxy-6-ethyl-1-methyl-3-[(4-nitrophenyl)methyl]pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H20N4O5/c1-4-13-10-20-17-15(16(13)28-5-2)18(24)22(19(25)21(17)3)11-12-6-8-14(9-7-12)23(26)27/h6-10H,4-5,11H2,1-3H3
• InChI Key: PHQMSCFYYFKVBZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C2C(=C1OCC)C(=O)N(C(=O)N2C)CC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H20N4O5
• Molecular Weight: 384.4 g/mol
• CAS No.: 1005303-82-1

Description

Molecular Structure Analysis

This involves determining the 3D structure of the molecule using techniques like X-ray crystallography or NMR spectroscopy. The analysis includes bond lengths and angles, the presence of functional groups, and the configuration of chiral centers.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the conditions for each reaction, the mechanism, and the products formed.

Physical and Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, density, refractive index, and specific rotation. It also includes chemical properties like acidity or basicity, stability, and reactivity.

Scientific Research Applications

Synthesis and Chemical Characterization

A significant area of research involves the synthesis of pyrido[2,3-d]pyrimidine derivatives through cyclization reactions, showcasing the chemical versatility of these compounds. For instance, Quiroga et al. (1997) demonstrated the preparation of a series of pyrido[2,3-d]pyrimidine-4,7-diones from 6-amino-4-pyrimidones and benzylidene Meldrum's acid derivatives via cyclization reactions, highlighting the compound's structural complexity and potential for further chemical modification (Quiroga et al., 1997).

Structural and Spectral Exploration

Research by Ashraf et al. (2019) focused on the efficient synthesis and comprehensive structural, spectral, and computational exploration of novel (hydroxybenzoyl)pyrido[2,3-d]pyrimidine heterocycle derivatives. The study utilized techniques such as NMR, UV-visible, FT-IR spectroscopy, and single-crystal X-ray diffraction analysis, alongside computational methods like DFT and TD-DFT, to analyze the electronic structures, offering insights into the compounds' reactivity and potential applications in materials science (Ashraf et al., 2019).

Mechanism of Action

If the compound has biological activity, the mechanism of action describes how it interacts with biological systems. This could involve binding to a specific protein, inhibiting an enzyme, or interacting with DNA.

Safety and Hazards

This includes information on the compound’s toxicity, flammability, and environmental impact. It also includes safety precautions for handling and storing the compound.